Cyclohexyl 5-(1,3-dioxolan-2-YL)-2-thienyl ketone

• IUPAC Name: cyclohexyl-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• InChI: InChI=1S/C14H18O3S/c15-13(10-4-2-1-3-5-10)11-6-7-12(18-11)14-16-8-9-17-14/h6-7,10,14H,1-5,8-9H2
• InChI Key: BVRRQQGZQDNZEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)C2=CC=C(S2)C3OCCO3
• Molecular Formula: C14H18O3S
• DSSTOX Substance ID: DTXSID20641898
• Molecular Weight: 266.36 g/mol
• CAS RN: 898772-56-0

Description

“Cyclohexyl 5-(1,3-dioxolan-2-YL)-2-thienyl ketone” is a chemical compound that likely contains a cyclohexyl group, a 1,3-dioxolane group, and a thienyl group connected by a ketone. These types of compounds are often used in scientific research and can be applied in various fields, such as pharmaceuticals, materials science, and organic synthesis.

Scientific Research Applications

Hydrodeoxygenation of Aliphatic Ketones

Hydrodeoxygenation (HDO) of aliphatic ketones, such as cyclohexanone, represents a critical step in upgrading biomass-derived compounds into valuable hydrocarbons. The research conducted by Kong et al. (2013) demonstrated the effectiveness of an alkali-treated Ni/HZSM-5 catalyst in the HDO of cyclohexanone, showcasing a method to reduce oxygenated compounds to alkanes with high selectivity. This process benefits from the alteration of acid sites and mesopore generation in the catalyst, enhancing its hydrogenation and dehydration performances, which could be applied to similar ketones for efficient biomass conversion (Kong et al., 2013).

Synthesis of Cyclohexenone Derivatives

The acid-catalyzed ring opening of 1-alkenyl cyclopropyl ketones, leading to the formation of cyclopentanone or cyclohexenone derivatives, has been studied by Tsuge et al. (1988). This synthesis route highlights the versatility of ketones in generating various cyclic compounds under acid-catalyzed conditions, offering a convenient approach to synthesize protected 4-oxo-5-alkenals and their dioxolane derivatives (Tsuge et al., 1988).

Green Synthesis of Adipic Acid

Adipic acid synthesis from cyclohexanone using hydrogen peroxide in the presence of H2WO4 catalyst, as explored by Usui and Sato (2003), provides a solvent- and halide-free oxidation process. This method emphasizes the importance of avoiding organic solvents to enhance reactivity and yield in the conversion of cycloalkanones to dicarboxylic acids, showcasing a green approach to chemical synthesis (Usui & Sato, 2003).

Scalable Synthesis of Bifunctional Building Blocks

A scalable synthesis pathway for a cyclohexanone-related bifunctional building block was developed by Zha et al. (2021), highlighting the use of cost-effective materials and straightforward reaction conditions. This method demonstrates the potential for large-scale production of complex organic molecules, which could be valuable in various chemical industries (Zha et al., 2021).